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3,4',4'',4'''-Tetrasulfonyl copper phthalocyanine, tetra sodium salt 3,4',4'',4'''-Tetrasulfonyl copper phthalocyanine, tetra sodium salt
Brand Name: Vulcanchem
CAS No.: 123439-80-5
VCID: VC20890885
InChI: InChI=1S/C32H16N8O12S4.Cu/c41-53(42,43)13-4-7-16-20(10-13)29-33-25(16)35-30-22-12-15(55(47,48)49)6-9-18(22)27(37-30)39-32-24-19(2-1-3-23(24)56(50,51)52)28(40-32)38-31-21-11-14(54(44,45)46)5-8-17(21)26(34-29)36-31;/h1-12H,(H4-2,33,34,35,36,37,38,39,40,41,42,43,44,45,46,47,48,49,50,51,52);/q-2;+2
SMILES: C1=CC2=C(C(=C1)S(=O)(=O)O)C3=NC4=NC(=NC5=C6C=CC(=CC6=C([N-]5)N=C7C8=C(C=C(C=C8)S(=O)(=O)O)C(=NC2=N3)[N-]7)S(=O)(=O)O)C9=C4C=CC(=C9)S(=O)(=O)O.[Cu+2]
Molecular Formula: C32H16CuN8O12S4
Molecular Weight: 896.3 g/mol

3,4',4'',4'''-Tetrasulfonyl copper phthalocyanine, tetra sodium salt

CAS No.: 123439-80-5

Cat. No.: VC20890885

Molecular Formula: C32H16CuN8O12S4

Molecular Weight: 896.3 g/mol

* For research use only. Not for human or veterinary use.

3,4',4'',4'''-Tetrasulfonyl copper phthalocyanine, tetra sodium salt - 123439-80-5

Specification

CAS No. 123439-80-5
Molecular Formula C32H16CuN8O12S4
Molecular Weight 896.3 g/mol
IUPAC Name copper;2,11,20,29,37,40-hexaza-38,39-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(37),2,4(9),5,7,10(40),11,13(18),14,16,19,21,23,25,27,29,31(36),32,34-nonadecaene-5,15,24,33-tetrasulfonic acid
Standard InChI InChI=1S/C32H16N8O12S4.Cu/c41-53(42,43)13-4-7-16-20(10-13)29-33-25(16)35-30-22-12-15(55(47,48)49)6-9-18(22)27(37-30)39-32-24-19(2-1-3-23(24)56(50,51)52)28(40-32)38-31-21-11-14(54(44,45)46)5-8-17(21)26(34-29)36-31;/h1-12H,(H4-2,33,34,35,36,37,38,39,40,41,42,43,44,45,46,47,48,49,50,51,52);/q-2;+2
Standard InChI Key CMYOSIPFSOPTRC-UHFFFAOYSA-N
SMILES C1=CC2=C(C(=C1)S(=O)(=O)O)C3=NC4=NC(=NC5=C6C=CC(=CC6=C([N-]5)N=C7C8=C(C=C(C=C8)S(=O)(=O)O)C(=NC2=N3)[N-]7)S(=O)(=O)O)C9=C4C=CC(=C9)S(=O)(=O)O.[Cu+2]
Canonical SMILES C1=CC2=C(C(=C1)S(=O)(=O)O)C3=NC4=NC(=NC5=C6C=CC(=CC6=C([N-]5)N=C7C8=C(C=C(C=C8)S(=O)(=O)O)C(=NC2=N3)[N-]7)S(=O)(=O)O)C9=C4C=CC(=C9)S(=O)(=O)O.[Cu+2]

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